Cas no 1193-21-1 (4,6-Dichloropyrimidine)

• Product Name: 4,6-Dichloropyrimidine
• CAS No: 1193-21-1
• MF: C₄H₂Cl₂N₂
• MW: 148.978078365326
• MDL: MFCD00006109
• CID: 41005
• PubChem ID: 70943
• Update Time: 2025-12-09

4,6-Dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloropyrimidine
• Pyrimidine, 4,6-dichloro-
• 4,6-Dichloro-1,3-diazine
• 4,6-dichloro-pyrimidine
• 4,6-dichloropyrimidne
• 4,6-dichlorpyrimidin
• Pyrimidine,4,6-dichloro
• TTE9SA8H44
• Q-200421
• MFCD00006109
• 4,6-dichloropyrimidin
• NSC37530
• 4, 6 dichloro pyrimidine
• EC 214-770-2
• 4,6-dichloro pyrimidine
• NS00001812
• AI3-26563
• AM20080738
• BB 0242417
• dichloropyrmidine
• F2124-0077
• InChI=1/C4H2Cl2N2/c5-3-1-4(6)8-2-7-3/h1-2
• BCP16087
• NSC 37530
• A18118
• D2488
• EINECS 214-770-2
• 4,6-dichlorpyrimidine
• STR03622
• 1193-21-1
• AC-2906
• CHEMBL1992013
• 4,6 dichloropyrimidine
• DTXSID10152403
• 4,6-dichloropyrirnidine
• NSC-37530
• dichloropyrimidine
• 4,6-Dichloropyrimidine, 97%
• SCHEMBL39924
• CS-W018513
• EN300-25606
• AKOS001295631
• 4,6-dichioropyrimidine
• Z212050238
• AB00591
• FT-0617248
• 4,6-dichloropyrimdine
• NCI60_003520
• 4,6-dichlor-pyrimidine
• DB-006597
• STL197981
• 214-770-2
• DTXCID5074894
• FD09672

• MDL： MFCD00006109
• Inchi： 1S/C4H2Cl2N2/c5-3-1-4(6)8-2-7-3/h1-2H
• InChI Key： XJPZKYIHCLDXST-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CN=1)Cl
• BRN： 111195

Computed Properties

• Exact Mass: 147.96000
• Monoisotopic Mass: 147.9595035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.6445 (rough estimate)
• Melting Point: 66.0 to 70.0 deg-C
• Boiling Point: 176 °C(lit.)
• Flash Point: 176°C
• Refractive Index: 1.6300 (estimate)
• Solubility: 95% ethanol: soluble50mg/mL, clear to very slightly hazy, colorless to yellow
• PSA: 25.78000
• LogP: 1.78340
• FEMA: 3360
• Solubility: Insoluble in water, soluble in organic solvents such as toluene.

4,6-Dichloropyrimidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3263 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45; S27
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R20/21/22; R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-Dichloropyrimidine

4,6-Dichloropyrimidine (CAS No. 1193-21-1): Properties, Applications, and Market Insights

4,6-Dichloropyrimidine (CAS No. 1193-21-1) is a versatile heterocyclic compound widely used in pharmaceutical and agrochemical industries. This chlorinated pyrimidine derivative serves as a crucial building block for synthesizing various biologically active molecules. With the increasing demand for specialty chemicals in drug discovery, 4,6-Dichloropyrimidine has gained significant attention from researchers and manufacturers alike.

The molecular structure of 4,6-Dichloropyrimidine features a pyrimidine ring with chlorine atoms at positions 4 and 6, giving it unique reactivity patterns. This dichloro-substituted compound exhibits excellent electrophilic properties, making it particularly valuable for nucleophilic aromatic substitution reactions. Recent studies in medicinal chemistry have highlighted its importance as a precursor for kinase inhibitors, a hot topic in cancer research and drug development.

In the pharmaceutical sector, 4,6-Dichloropyrimidine serves as a key intermediate for producing various active pharmaceutical ingredients (APIs). Its applications extend to the synthesis of antiviral agents, particularly in the development of COVID-19 therapeutics, which remains a trending research area. The compound's versatility also makes it valuable for creating herbicides and pesticides, addressing the growing need for sustainable agricultural solutions.

The global market for 4,6-Dichloropyrimidine has shown steady growth, driven by increasing R&D investments in small molecule drugs. Manufacturers are focusing on developing more efficient synthesis methods to meet the rising demand while maintaining high purity standards. Recent advancements in green chemistry have led to improved production processes with reduced environmental impact, aligning with current sustainability trends.

Quality control of 4,6-Dichloropyrimidine involves rigorous analytical techniques including HPLC analysis and mass spectrometry. The compound typically appears as white to off-white crystals with a characteristic odor. Proper storage conditions are essential to maintain its stability, requiring protection from moisture and light in well-sealed containers.

Researchers are particularly interested in the structure-activity relationships of 4,6-Dichloropyrimidine derivatives, exploring their potential in treating various diseases. The compound's ability to serve as a scaffold for drug-like molecules makes it valuable in combinatorial chemistry and high-throughput screening applications. These aspects contribute to its importance in modern drug discovery pipelines.

From a regulatory perspective, 4,6-Dichloropyrimidine requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used when working with this chemical. The compound's safety profile has been well-documented in various material safety data sheets (MSDS).

The synthesis of 4,6-Dichloropyrimidine typically involves chlorination reactions of pyrimidine precursors. Recent process optimization efforts have focused on improving yield and selectivity while minimizing byproduct formation. These advancements are particularly relevant given the current emphasis on process chemistry efficiency in pharmaceutical manufacturing.

In analytical applications, 4,6-Dichloropyrimidine serves as a reference standard for various chromatographic methods. Its well-defined spectral properties make it useful for method development and instrument calibration in analytical laboratories. The compound's UV absorption characteristics are particularly valuable for spectrophotometric analysis.

Future research directions for 4,6-Dichloropyrimidine include exploring its potential in material science applications and developing novel derivatives with enhanced biological activity. The growing interest in personalized medicine and targeted therapies may further increase demand for this versatile chemical building block. As the pharmaceutical industry continues to evolve, 4,6-Dichloropyrimidine is expected to maintain its importance in synthetic chemistry applications.

The environmental fate of 4,6-Dichloropyrimidine has been studied in relation to its use in agricultural applications. Recent biodegradation studies have provided valuable insights into its environmental persistence, addressing concerns about chemical sustainability. These findings contribute to the development of more eco-friendly derivatives and application methods.

From a commercial perspective, suppliers of 4,6-Dichloropyrimidine are increasingly focusing on providing customized solutions to meet specific customer requirements. This includes offering various packaging options, purity grades, and technical support services. The competitive landscape has driven innovation in production scale-up and supply chain optimization for this important fine chemical.

In academic research, 4,6-Dichloropyrimidine continues to be a subject of investigation for its fundamental chemical properties. Studies exploring its crystal structure and molecular interactions provide valuable insights for designing new functional materials. These fundamental studies complement the applied research being conducted in pharmaceutical and agricultural fields.

As the chemical industry moves toward more sustainable practices, the production of 4,6-Dichloropyrimidine is being reevaluated through the lens of green chemistry principles. Researchers are investigating alternative synthetic routes that reduce energy consumption and waste generation while maintaining product quality. These efforts align with global initiatives for responsible chemical manufacturing.

The versatility of 4,6-Dichloropyrimidine ensures its continued relevance across multiple scientific disciplines. From drug discovery to materials science, this compound serves as a valuable tool for researchers and industrial chemists alike. As new applications emerge and synthesis methods improve, 4,6-Dichloropyrimidine will likely remain an important compound in the specialty chemicals market for years to come.